Cas no 155347-36-7 (Fluconazole (hydrate))

• Product Name: Fluconazole (hydrate)
• CAS No: 155347-36-7
• MF: C₁₃H₁₄F₂N₆O₂
• MW: 324.286068439484
• CID: 2601830
• PubChem ID: 9862025
• Update Time: 2025-10-29

Fluconazole (hydrate) Chemical and Physical Properties

Names and Identifiers

• Fluconazole (hydrate)
• UK 49858 hydrate
• UK-49858 hydrate
• Fluconazole hydrate
• HY-B0101A
• 2-(2,4-difluorophenyl)-1,3-bis(1,2,4-triazol-1-yl)propan-2-ol;hydrate
• QSZFKRINVAUJGQ-UHFFFAOYSA-N
• 1H-1,2,4-Triazole-1-ethanol, alpha-(2,4-difluorophenyl)-alpha-(1H-1,2,4-triazol-1-ylmethyl)-, hydrate (1:1)
• 155347-36-7
• Fluconazolehydrate
• CS-1836
• DA-73386
• 2-(2,4-Difluorophenyl)-1,3-bis(1,2,4-triazole-1-yl)-propane-2-ol Monohydrate
• SCHEMBL2244102
• 2-(2,4-Difluorophenyl)-1,3-bis(1H-1,2,4-triazol-1-yl)propan-2-ol monohydrate

• Inchi： InChI=1S/C13H12F2N6O.H2O/c14-10-1-2-11(12(15)3-10)13(22,4-20-8-16-6-18-20)5-21-9-17-7-19-21;/h1-3,6-9,22H,4-5H2;1H2
• InChI Key： QSZFKRINVAUJGQ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(O)(CN2C=NC=N2)CN3C=NC=N3)C(F)=C1.O

Computed Properties

• Exact Mass: 324.11463003g/mol
• Monoisotopic Mass: 324.11463003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.6Ų

Fluconazole (hydrate) Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on Fluconazole (hydrate)

Fluconazole (Hydrate): A Comprehensive Guide to Its Properties, Applications, and Modern Relevance

Fluconazole (hydrate), with the CAS No 155347-36-7, is a widely recognized antifungal agent belonging to the triazole class. This compound has garnered significant attention in both clinical and research settings due to its efficacy against a broad spectrum of fungal infections. The hydrate form of Fluconazole enhances its stability and solubility, making it a preferred choice for pharmaceutical formulations. In this article, we delve into the chemical properties, mechanisms of action, and contemporary applications of Fluconazole (hydrate), while addressing common queries and trends in the field.

The chemical structure of Fluconazole (hydrate) features a triazole ring, which is pivotal for its antifungal activity. Unlike older antifungal agents, Fluconazole exhibits high selectivity for fungal cytochrome P450 enzymes, minimizing adverse effects on human cells. This specificity has made it a cornerstone in treating infections like Candidiasis, Cryptococcal meningitis, and Dermatophytosis. The hydrate form further optimizes its bioavailability, ensuring consistent therapeutic outcomes.

Recent trends in healthcare highlight a growing demand for antifungal resistance solutions. Fluconazole (hydrate) remains a focal point in this discussion, as researchers explore its synergistic effects with other antifungals to combat resistant strains. For instance, combining Fluconazole with Amphotericin B has shown promise in treating azole-resistant Candida infections. Such advancements align with user searches like "how to overcome antifungal resistance" and "best combinations with Fluconazole", reflecting the public's interest in innovative treatments.

Beyond clinical use, Fluconazole (hydrate) is a subject of interest in pharmaceutical manufacturing and quality control. Its CAS No 155347-36-7 is frequently referenced in regulatory documents and patent filings, underscoring its importance in drug development. Analytical techniques like HPLC and spectrophotometry are routinely employed to assess the purity and potency of Fluconazole (hydrate), addressing queries such as "how to test Fluconazole purity" and "HPLC methods for antifungal analysis".

Environmental and sustainability concerns have also influenced the discourse around Fluconazole (hydrate). Studies on its ecotoxicological impact and biodegradability are gaining traction, particularly in wastewater treatment contexts. Searches like "Fluconazole environmental effects" and "safe disposal of antifungal drugs" indicate a shift toward eco-conscious practices in pharmaceuticals. Researchers are investigating green synthesis methods for Fluconazole to reduce its environmental footprint.

In summary, Fluconazole (hydrate) with CAS No 155347-36-7 is a versatile antifungal agent with enduring relevance in medicine and research. Its hydrate form, mechanism of action, and applications in resistant infections make it a topic of ongoing exploration. By addressing trending questions and integrating modern perspectives, this article aims to provide a holistic understanding of Fluconazole (hydrate) while optimizing for search visibility and reader engagement.